N-(5-benzyl-1,3-thiazol-2-yl)-5-methyl-1-(3-phenyl-2,1-benzoxazol-5-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(5-benzyl-1,3-thiazol-2-yl)-5-methyl-1-(3-phenyl-2,1-benzoxazol-5-yl)triazole-4-carboxamide
• InChI: InChI=1S/C27H20N6O2S/c1-17-24(26(34)29-27-28-16-21(36-27)14-18-8-4-2-5-9-18)30-32-33(17)20-12-13-23-22(15-20)25(35-31-23)19-10-6-3-7-11-19/h2-13,15-16H,14H2,1H3,(H,28,29,34)
• InChI Key: TXKFUNKEXLXYGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC3=C(ON=C3C=C2)C4=CC=CC=C4)C(=O)NC5=NC=C(S5)CC6=CC=CC=C6
• Molecular Formula: C27H20N6O2S
• Molecular Weight: 492.6 g/mol

Description

N-(5-benzyl-1,3-thiazol-2-yl)-5-methyl-1-(3-phenyl-2,1-benzoxazol-5-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C27H20N6O2S and its molecular weight is 492.56. The purity is usually 95%.
BenchChem offers high-quality N-(5-benzyl-1,3-thiazol-2-yl)-5-methyl-1-(3-phenyl-2,1-benzoxazol-5-yl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-benzyl-1,3-thiazol-2-yl)-5-methyl-1-(3-phenyl-2,1-benzoxazol-5-yl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Studies and Drug Disposition

Research on compounds like "N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868)" has focused on their metabolic pathways and disposition in humans. These studies are crucial for understanding how drugs are metabolized and eliminated from the body, which can inform their safety, efficacy, and optimal dosing strategies (Renzulli et al., 2011).

Pharmacokinetics and Metabolism

Research into compounds such as "Meloxicam [4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-2H- 1,2-benzothiazine-3-carboxamide-1,1-dioxide]" explores their pharmacokinetics, including absorption, distribution, metabolism, and excretion. These studies provide essential data for drug development by identifying the metabolic pathways and potential interactions with other drugs (Schmid et al., 1995).

Imaging Tracers for Disease Diagnosis

Compounds with benzothiazole structures have been investigated as imaging tracers for diseases like Alzheimer's. Studies on "N-methyl[11C]2-(4′methylaminophenyl)-6-hydroxy-benzothiazole (PIB)" and its utility in PET scans to detect amyloid plaques in the brain are examples of how these compounds can aid in the early diagnosis and management of neurodegenerative diseases (Engler et al., 2007).

Investigating New Psychoactive Substances

Research into new psychoactive substances (NPS) includes studying the effects and metabolic pathways of compounds like "5F-ADB (methyl 2-[1-(5-fluoropentyl)-1H-indazole-3-carboxamido]-3,3-dimethylbutanoate)" and "diphenidine." These studies contribute to understanding the pharmacology and toxicology of NPS, helping to inform public health policies and therapeutic interventions (Kusano et al., 2018).